Cas no 2228414-51-3 (5-(3-bromopyridin-2-yl)-1,2-oxazol-4-amine)

• Product Name: 5-(3-bromopyridin-2-yl)-1,2-oxazol-4-amine
• CAS No: 2228414-51-3
• MF: C₈H₆BrN₃O
• MW: 240.056740283966
• CID: 5903653
• PubChem ID: 165802369
• Update Time: 2025-06-09

5-(3-bromopyridin-2-yl)-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromopyridin-2-yl)-1,2-oxazol-4-amine
• EN300-1927287
• 2228414-51-3

• Inchi： 1S/C8H6BrN3O/c9-5-2-1-3-11-7(5)8-6(10)4-12-13-8/h1-4H,10H2
• InChI Key： SIMOBPAAUUXQQS-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1C1=C(C=NO1)N

Computed Properties

• Exact Mass: 238.96942g/mol
• Monoisotopic Mass: 238.96942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 64.9Ų

Additional information on 5-(3-bromopyridin-2-yl)-1,2-oxazol-4-amine

Comprehensive Overview of 5-(3-bromopyridin-2-yl)-1,2-oxazol-4-amine (CAS No. 2228414-51-3)

In the rapidly evolving field of medicinal chemistry and drug discovery, 5-(3-bromopyridin-2-yl)-1,2-oxazol-4-amine (CAS No. 2228414-51-3) has emerged as a compound of significant interest. This heterocyclic molecule combines a pyridine ring with an oxazole scaffold, making it a versatile building block for pharmaceutical research. Its unique structure, featuring a bromine substituent at the 3-position of the pyridine ring, offers distinct reactivity patterns that are highly valued in synthetic chemistry.

The compound's CAS number 2228414-51-3 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Researchers frequently search for "5-(3-bromopyridin-2-yl)-1,2-oxazol-4-amine synthesis" or "CAS 2228414-51-3 applications," reflecting its growing relevance in targeted drug design. Recent trends in AI-driven drug discovery and fragment-based screening have further amplified interest in such structurally diverse molecules.

From a synthetic perspective, the bromopyridine-oxazole hybrid structure enables cross-coupling reactions, particularly Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex pharmacophores. This aligns with the pharmaceutical industry's focus on kinase inhibitors and GPCR-targeted therapies, where such intermediates play a crucial role. The amine functionality at the 4-position of the oxazole ring additionally provides a handle for further derivatization, enhancing its utility in lead optimization.

Analytical characterization of 5-(3-bromopyridin-2-yl)-1,2-oxazol-4-amine typically involves advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm both purity and structural integrity, which are essential for reproducibility in biological studies. The compound's physicochemical properties, including logP and solubility, are frequently queried in computational chemistry platforms, underscoring its importance in ADMET prediction models.

In the context of green chemistry, researchers are exploring sustainable synthetic routes for this compound, addressing concerns about solvent waste reduction and catalyst efficiency. Such efforts resonate with the broader scientific community's push toward environmentally benign synthesis of heterocyclic compounds. Patent literature reveals growing applications of this scaffold in anticancer agents and neuroprotective compounds, though detailed mechanisms remain under investigation.

The stability of CAS 2228414-51-3 under various storage conditions is another frequent topic in chemical forums, with recommendations for anhydrous environments and light-sensitive containers to preserve its reactivity. As the demand for highly functionalized heterocycles increases in combinatorial chemistry, this compound's role as a privileged structure continues to expand. Its compatibility with automated synthesis platforms further enhances its appeal for high-throughput screening campaigns.

Emerging studies suggest potential utility in fluorescent probes due to the conjugated system between the pyridine and oxazole rings, opening avenues in bioimaging applications. This multidisciplinary relevance makes 5-(3-bromopyridin-2-yl)-1,2-oxazol-4-amine a compelling subject for both academic and industrial research, bridging gaps between organic synthesis, medicinal chemistry, and chemical biology.